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An In-Depth Technical Guide to 3-Aminopyridine-2-carboxamide: Core Properties and
Applications

Introduction

3-Aminopyridine-2-carboxamide, also known as 3-aminopicolinamide, is a heterocyclic
organic compound featuring a pyridine ring substituted with both an amino group and a
carboxamide group at adjacent positions.[1] This arrangement of functional groups imparts a
unique electronic and structural profile, making it a valuable building block and a molecule of
significant interest in medicinal chemistry and materials science. Its ability to participate in
various chemical reactions and its structural similarity to endogenous molecules make it a
versatile intermediate for the synthesis of complex chemical entities with specific biological
activities.[2]

This guide provides a comprehensive overview of the fundamental properties, synthesis,
spectral characteristics, and key applications of 3-Aminopyridine-2-carboxamide, with a
focus on its relevance to researchers and professionals in drug development.
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Physicochemical and Structural Properties

The core identity of 3-Aminopyridine-2-carboxamide is defined by its molecular structure and
resulting physical properties. These characteristics are foundational for its handling, reactivity,
and role in synthetic chemistry.

Chemical Structure

The molecule consists of a pyridine core with a primary amine (-NHz) at position 3 and a
primary amide (-CONH:) at position 2. The proximity of these groups allows for potential
intramolecular hydrogen bonding, influencing its conformation and reactivity.

Caption: Chemical structure of 3-Aminopyridine-2-carboxamide.

Core Properties

A summary of the key physicochemical properties is presented below. This data is essential for
experimental design, including solvent selection and reaction condition optimization.

Property Value Source(s)
CAS Number 50608-99-6 [1][2][3]
Molecular Formula CeH7N3O [11121[3]
Molecular Weight 137.14 g/mol [1][2][4]

3-aminopyridine-2-
IUPAC Name ) [1]
carboxamide

3-Aminopicolinamide, 3-

Synonyms Aminopyridine-2-carboxylic [11[2]
acid amide

Appearance Beige crystalline powder [2]

Boiling Point 369.2°C at 760 mmHg [4]

Density ~1.3 g/cm3 [4]

XLogP3 0.3 [11[4]
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Synthesis and Reactivity

The synthesis of 3-Aminopyridine-2-carboxamide is crucial for its availability in research. The
primary route involves the amidation of its corresponding carboxylic acid precursor.

Synthetic Workflow

The most common laboratory-scale synthesis starts with 3-aminopyridine-2-carboxylic acid.
Direct amidation is often challenging, thus requiring the activation of the carboxylic acid group
to facilitate the reaction with an amine source (typically ammonia or its equivalent). A widely
used and efficient method employs a coupling agent such as 1,1'-carbonyldiimidazole (CDI).

Causality in Experimental Choice: The use of CDI is advantageous as it reacts with the
carboxylic acid to form a highly reactive acylimidazole intermediate.[5] This intermediate readily
undergoes nucleophilic attack by an amine. The byproducts of this reaction, imidazole and
carbon dioxide, are easily removed, simplifying the purification process.[5]

’3—Aminopyridine—Z—carboxyIic Acid| Step 1

(Starting Material)

Activation with Coupling Agent | Forms _ | Reactive Acylimidazole Intermediate | Step 2 Amination 3-Aminopyridine-2-carboxamide
(e.g., CDI in DMSO) + COz + Imidazole (Reaction with Amine Source) (Final Product)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-substituted aminopyridine carboxamides.

Experimental Protocol: Amide Formation via CDI
Coupling
This protocol is adapted from established methods for the synthesis of related carboxamides.

[5]

 Activation: Dissolve 3-aminopyridine-2-carboxylic acid (1 equivalent) in an anhydrous aprotic
solvent such as Dimethyl Sulfoxide (DMSO).

e Add 1,1'-carbonyldiimidazole (CDI) (approx. 1.3 equivalents) to the solution at room
temperature. Stir the mixture until the effervescence from CO: evolution ceases, indicating
the formation of the acylimidazole intermediate.
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e Amination: Introduce the amine source (e.g., an ammonia solution or an appropriate amine
for N-substituted derivatives) (approx. 1.5 equivalents) to the reaction mixture.

e Reaction: The reaction can be promoted by heating, for instance, using microwave irradiation
at 120°C for 30 minutes to drive the reaction to completion.[5]

o Workup and Purification: After cooling, the reaction mixture is typically quenched with water
and extracted with an appropriate organic solvent. The final product is then purified using
standard techniques such as recrystallization or column chromatography.

Spectral Characterization

Spectroscopic data is vital for confirming the identity and purity of the synthesized compound.
Below are the expected characteristics based on the molecule's structure.
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Spectroscopy Expected Features

- Aromatic Protons: Three distinct signals in the
aromatic region (~7.0-8.5 ppm) corresponding
to the protons on the pyridine ring. - Amide

H NMR Protons (-CONHz): A broad singlet, typically
downfield (~7.5-8.5 ppm), which is
exchangeable with D20.[6] - Amine Protons (-
NHz): A broad singlet, which is also

exchangeable with D20.

- Carbonyl Carbon: A signal in the range of 165-
175 ppm. - Aromatic Carbons: Five distinct

13C NMR signals in the aromatic region (~110-160 ppm),
with carbons attached to nitrogen atoms

appearing more downfield.

- N-H Stretching: Two distinct bands for the
primary amine (-NHz2) and primary amide (-
CONHz2) in the 3100-3500 cm~1 region.[6] - C=0
Stretching (Amide 1): A strong, sharp absorption
band around 1650-1680 cm~1,[6] - N-H Bending
(Amide I1): A band around 1620-1590 cm~1.[6] -
Aromatic C=C/C=N Stretching: Multiple bands in
the 1400-1600 cm~1 region.

IR Spectroscopy

- Molecular lon (M*): A peak at m/z
M Spect . corresponding to the molecular weight (137.14).
ass Spectrometr
P Y The base peak is often due to the formation of a

stable acylium ion upon fragmentation.[6]

Applications in Research and Drug Development

3-Aminopyridine-2-carboxamide serves as a critical intermediate in the synthesis of more
complex molecules, particularly in the pharmaceutical sector.[2] The aminopyridine scaffold is a
well-established pharmacophore found in numerous biologically active compounds.

Neurological Disorders
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The aminopyridine core is known to influence neurotransmitter systems.[2] Derivatives are
explored for their potential to enhance cognitive function and as therapeutic agents for
neurodegenerative diseases like multiple sclerosis.[2] The functional groups on 3-
Aminopyridine-2-carboxamide provide handles for chemical modification to develop new
drug candidates targeting these conditions.

Antimicrobial and Anticancer Research

Structurally related aminopyrazine carboxamides have demonstrated significant antimicrobial
activity, particularly against Mycobacterium tuberculosis.[5][7] This suggests that 3-
aminopyridine-2-carboxamide could be a valuable starting point for developing novel
antitubercular agents. Furthermore, derivatives of the related 3-amino-pyrazine-2-carboxamide
scaffold have been identified as potent inhibitors of Fibroblast Growth Factor Receptors
(FGFRs), which are crucial targets in cancer therapy.[8][9] This highlights the potential of this
chemical class in oncology drug discovery.

Safety and Handling

As a laboratory chemical, 3-Aminopyridine-2-carboxamide must be handled with appropriate
precautions. The available safety data indicates several potential hazards.

Hazard Identification

The compound is classified with the following GHS hazard statements:

Hazard Code Statement Source(s)
H302 Harmful if swallowed [1][4]
H315 Causes skin irritation [1][4]
H319 Causes serious eye irritation [1]4]
H335 May cause respiratory irritation  [1][4]

Recommended Handling and Storage

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[10] Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
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coat. Avoid breathing dust and prevent contact with skin and eyes.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] For
long-term stability, storage at refrigerated temperatures (0-8 °C) is recommended.[2]

o First Aid: In case of contact, immediately flush eyes or skin with plenty of water.[10] If
inhaled, move to fresh air. If swallowed, seek immediate medical attention.[10]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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